Cas no 28165-62-0 (Benzonitrile,3,6-dichloro-2-hydroxy-)
28165-62-0 structure
Product Name:Benzonitrile,3,6-dichloro-2-hydroxy-
CAS No:28165-62-0
MF:C7H3Cl2NO
MW:188.010819673538
CID:255283
PubChem ID:3015406
Update Time:2025-04-19
Benzonitrile,3,6-dichloro-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,6-dichloro-2-hydroxy-
- 3,6-dichloro-2-hydroxybenzonitrile
- 28165-62-0
- DTXSID00182431
- Benzonitrile, 3,6-dichloro-2-hydroxy-
-
- Inchi: 1S/C7H3Cl2NO/c8-5-1-2-6(9)7(11)4(5)3-10/h1-2,11H
- InChI Key: RYRWDDMTKWPKPS-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C#N)=C1O)Cl
Computed Properties
- Exact Mass: 186.95929
- Monoisotopic Mass: 186.9591691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 44Ų
Experimental Properties
- PSA: 44.02
Benzonitrile,3,6-dichloro-2-hydroxy- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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